BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Handling of DOWSIL™ TC-
5080 Thermal Grease

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AV-5080

Cat. No.: B11034536

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides essential, immediate safety and logistical
information for the handling of DOWSIL™ TC-5080 Thermal Grease, including personal
protective equipment (PPE) guidelines, operational procedures, and disposal plans. The
following information is based on the Safety Data Sheet (SDS) for DOWSIL™ TC-5080
Thermal Grease.

Personal Protective Equipment (PPE)

When handling DOWSIL™ TC-5080, adherence to the following personal protective equipment
guidelines is crucial to minimize exposure and ensure personal safety.

PPE Category Specification

Safety glasses with side shields are

Eye/Face Protection
recommended.

Chemical resistant gloves should be worn.
Skin Protection Wash hands before breaks and at the end of

workday.

Respiratory protection is not typically required. If
) ) vapors or mists are generated, a NIOSH
Respiratory Protection _ ] _
approved organic vapor respirator is

recommended.
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Operational Procedures for Safe Handling

Follow these step-by-step procedures to ensure the safe handling of DOWSIL™ TC-5080 from
preparation to use.

Preparation

* Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for DOWSIL™ TC-5080.

e Ensure Proper Ventilation: Work in a well-ventilated area to minimize the potential for
inhalation of any vapors that may be released, especially when heated.

o Gather PPE: Assemble and inspect all required personal protective equipment as specified
in the table above.

o Prepare Work Area: Designate a clean and organized workspace. Ensure spill cleanup
materials are readily available.

Handling

e Avoid Contact: Minimize direct contact with skin and eyes.

o Use Appropriate Tools: Utilize spatulas or other appropriate tools for dispensing the grease to
avoid skin contact.

e Heating Precautions: If heating the product to temperatures above 150 °C (300 °F) in the
presence of air, be aware that formaldehyde vapors may be formed.[1] Ensure adequate
ventilation to maintain vapor concentrations within the occupational exposure limit for
formaldehyde.[1]

Disposal Plan

Proper disposal of DOWSIL™ TC-5080 and its containers is essential to prevent environmental
contamination and comply with regulations.

» Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations. Do not allow the material to enter drains, sewers, or waterways.
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o Container Disposal: Empty containers should be recycled or disposed of through an
approved waste management facility.[1] Do not reuse empty containers for any purpose.[1]

Emergency Procedures: Spill Response

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate unnecessary personnel.
» Ventilate: Increase ventilation to the area.
» Contain Spill: Use absorbent materials such as sand, earth, or vermiculite to contain the spill.

o Collect Spill: Carefully collect the absorbed material into a suitable, labeled container for
disposal.

¢ Clean Area: Clean the spill area with soap and water.

» Dispose of Waste: Dispose of the collected waste in accordance with all applicable
regulations.

Visual Guides for Safe Handling

To further clarify the procedural workflows, the following diagrams illustrate the logical steps for
safe handling and emergency spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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